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Compound of Interest

Compound Name: Euphorbia factor L7b

Cat. No.: B10831659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-reference of the bioactivity of Euphorbia factor
L7b with structurally related lathyrane diterpenoids isolated from the genus Euphorbia. The

information presented herein is intended to facilitate further research and drug development

efforts by offering a comparative overview of their anti-inflammatory and cytotoxic properties,

supported by experimental data and detailed methodologies.

Introduction to Lathyrane Diterpenoids
Lathyrane diterpenoids are a class of natural products predominantly found in the Euphorbia

genus. These compounds are characterized by a unique tricyclic carbon skeleton and have

garnered significant scientific interest due to their diverse and potent biological activities,

including anti-inflammatory, cytotoxic, and multidrug resistance reversal effects. This guide

focuses on Euphorbia factor L7b and its analogues, providing a comparative analysis of their

bioactivities to inform future research directions.

Comparative Bioactivity Data
The following tables summarize the quantitative data on the anti-inflammatory and cytotoxic

activities of Euphorbia factor L7b and other notable lathyrane diterpenoids.
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The anti-inflammatory potential of these compounds was primarily assessed by their ability to

inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7

macrophage cells.

Compound Assay Cell Line IC50 (µM)

Euphorbia factor L7b
Nitric Oxide (NO)

Inhibition
RAW 264.7 23.9

Euphorbia factor L1
Nitric Oxide (NO)

Inhibition
RAW 264.7 12.7

Euphorbia factor L2
Nitric Oxide (NO)

Inhibition
RAW 264.7 16.2

Euphorbia factor L3
Nitric Oxide (NO)

Inhibition
RAW 264.7 15.0

Euphorbia factor L8
Nitric Oxide (NO)

Inhibition
RAW 264.7 30.3

Euphorbia factor L9
Nitric Oxide (NO)

Inhibition
RAW 264.7 11.2

Cytotoxic Activity
The cytotoxic effects of lathyrane diterpenoids have been evaluated against various cancer cell

lines. While no specific cytotoxicity data for Euphorbia factor L7b is publicly available, this

section presents data for its close structural relatives. The primary methods used for these

assessments are the MTT and SRB assays.
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Compound Cell Line Assay IC50 (µM) Reference

Euphorbia factor

L1

A549 (Lung

Carcinoma)
MTT >40 [1]

KB

(Nasopharyngeal

Carcinoma)

SRB >40 [1]

KB-VIN

(Multidrug-

Resistant)

SRB >40 [1]

Euphorbia factor

L2

A549 (Lung

Carcinoma)
MTT

36.9 ± 2.4 (at

48h)
[2][3]

KB

(Nasopharyngeal

Carcinoma)

SRB >40

KB-VIN

(Multidrug-

Resistant)

SRB 7.2

Euphorbia factor

L3

A549 (Lung

Carcinoma)
MTT 34.04 ± 3.99

KB

(Nasopharyngeal

Carcinoma)

SRB 7.9

KB-VIN

(Multidrug-

Resistant)

SRB 8.0

Euphorbia factor

L8

KB

(Nasopharyngeal

Carcinoma)

SRB 18.2

KB-VIN

(Multidrug-

Resistant)

SRB 19.4
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Euphorbia factor

L9

A549 (Lung

Carcinoma)
SRB 8.4

KB

(Nasopharyngeal

Carcinoma)

SRB 5.7

KB-VIN

(Multidrug-

Resistant)

SRB 6.3

Signaling Pathways
The bioactivities of lathyrane diterpenoids are mediated through specific signaling pathways.

The following diagrams illustrate the key pathways involved in their anti-inflammatory and

cytotoxic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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